3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (Z)-3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H17N3OS/c1-2-24-18-10-8-15(9-11-18)19-14-25-20(23-19)16(12-21)13-22-17-6-4-3-5-7-17/h3-11,13-14,22H,2H2,1H3/b16-13-
• InChI Key: YVYFKIJVXWWAJG-SSZFMOIBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC=C3)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC=CC=C3)/C#N
• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol

Description

3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This molecule belongs to the family of anilinothiazoles, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood. However, it is believed that this compound exerts its anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been shown to inhibit the activity of several enzymes and signaling pathways involved in cancer progression.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile has been shown to exhibit various other biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory, antioxidant, and anti-microbial properties. It has also been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic mice.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile in lab experiments is its potent anti-cancer activity. This compound can be used as a lead compound for the development of new anti-cancer drugs. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile. One of the major areas of research is the development of new anti-cancer drugs based on this compound. Studies are also being conducted to investigate the potential applications of this compound in the treatment of other diseases, such as diabetes and inflammation. Furthermore, the synthesis of analogs of this compound with improved bioavailability and efficacy is also an area of active research.

Synthesis Methods

The synthesis of 3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile involves the reaction of ethyl 4-(4-ethoxyphenyl)-2-methylthiazole-5-carboxylate with potassium carbonate and 4-bromoaniline in the presence of palladium catalyst. The reaction results in the formation of the desired compound in good yield and purity.

Scientific Research Applications

3-anilino-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile has been studied extensively for its potential applications in various fields. One of the major areas of research is cancer treatment. Studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer.